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Compound of Interest

Compound Name: Methylparaben sodium

Cat. No.: B1260453 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methylparaben sodium, a widely

used preservative in the pharmaceutical, cosmetic, and food industries. This document details

its core physicochemical properties, analytical methodologies, and key safety data to support

research and development activities.

Introduction
Methylparaben sodium is the sodium salt of methylparaben, an ester of p-hydroxybenzoic

acid.[1] Its chemical formula is C₈H₇NaO₃.[1] The primary function of methylparaben sodium
is as an antimicrobial preservative, effective against a broad spectrum of bacteria, yeasts, and

molds, thereby extending the shelf life of various products.[1][2] The sodium salt form offers the

advantage of enhanced water solubility compared to its acid counterpart, methylparaben,

making it particularly suitable for aqueous-based formulations.[1][2] It is found in a wide range

of products, including pharmaceuticals, shampoos, lotions, and some food items where it is

designated by the E number E219.[1]

Physicochemical Properties
Methylparaben sodium is a white to off-white, odorless, and hygroscopic crystalline powder.

[1][3] Its key quantitative properties are summarized in the table below for easy reference.
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Property Value References

IUPAC Name
Sodium 4-

(methoxycarbonyl)phenoxide
[4]

Synonyms
Sodium methyl p-

hydroxybenzoate, E219
[5]

CAS Number 5026-62-0 [5][6][7]

Molecular Formula C₈H₇NaO₃ [1][7]

Molecular Weight 174.13 g/mol [1][3][5][7][8]

Appearance
White to off-white crystalline

powder
[1]

Solubility

Freely soluble in water;

Sparingly soluble in ethanol;

Practically insoluble in fixed

oils

[1][2]

pH
9.7 - 10.3 (0.1% aqueous

solution)
[3]

Melting Point

The precipitate formed upon

acidification melts at 125 °C to

128 °C

[3]

Analytical Methodologies
The quantification and identification of methylparaben sodium in various formulations are

crucial for quality control and regulatory compliance. Several analytical techniques are

employed, with High-Performance Liquid Chromatography (HPLC) being one of the most

prevalent.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust and widely used method for the simultaneous determination of

methylparaben sodium and other parabens in pharmaceutical and cosmetic products.[9][10]

[11]
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Principle: Reversed-phase HPLC is typically used, where a nonpolar stationary phase (e.g.,

C18) is paired with a polar mobile phase. The separation is based on the differential

partitioning of the analytes between the two phases.

Stationary Phase: A common choice is an octadecylsilane (C18) column.[9][10]

Mobile Phase: A mixture of an aqueous buffer (e.g., acetate buffer at pH 4.0-4.4) and an

organic solvent like methanol or acetonitrile is often used in an isocratic elution mode.[9][11]

For instance, a mobile phase could consist of an acetate buffer (pH 4) and methanol in an

18:82 ratio.[9]

Detection: UV detection is typically set at a wavelength of 254 nm, where parabens exhibit

strong absorbance.[9]

Quantification: The concentration of methylparaben sodium is determined by comparing

the peak area of the sample to that of a standard solution of known concentration. The

method should be validated for linearity, accuracy, and precision.[10]

Ultraviolet (UV) Spectroscopy
Direct UV spectroscopy can be a simpler and faster method for the analysis of methylparaben
sodium.[12]

Principle: This method relies on the inherent UV absorbance of the methylparaben sodium
molecule and follows the Beer-Lambert law.

Procedure: A sample solution is prepared in a suitable solvent (e.g., water), and its

absorbance is measured at the wavelength of maximum absorption.

Validation: The method's linearity should be established within a specific concentration

range. For methylparaben sodium, a linear relationship has been observed in the range of

1–110 µg/ml.[12] Key validation parameters include the Limit of Detection (LOD) and Limit of

Quantitation (LOQ), which have been reported as 0.8259 µg/ml and 2.5027 µg/ml,

respectively.[12]

Identification Tests
Pharmacopoeial methods often include specific identification tests.
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Infrared (IR) Spectroscopy: The IR absorption spectrum of a sample can be compared to that

of a reference standard for confirmation of identity.[13]

Melting Point Determination: After acidifying an aqueous solution of methylparaben
sodium, the resulting methylparaben precipitate can be filtered, dried, and its melting point

determined, which should fall within the official range (125-128 °C).[3][13]

Reaction of Sodium: Chemical tests can be performed to confirm the presence of sodium

ions, such as the formation of a yellow, crystalline precipitate with magnesium uranyl acetate

solution.[13]

Experimental Workflow: HPLC Analysis
The following diagram illustrates a typical workflow for the quantitative analysis of

methylparaben sodium in a topical formulation using HPLC.

HPLC Analysis
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Click to download full resolution via product page

Caption: General workflow for HPLC quantification of methylparaben sodium.

Safety and Toxicological Profile
Methylparaben sodium is considered to have low acute toxicity.[1] It is rapidly absorbed,

hydrolyzed to para-hydroxybenzoic acid, and excreted in the urine with no evidence of

accumulation.[14] The U.S. Food and Drug Administration (FDA) lists methylparaben as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.pharmaguideline.com/2008/07/method-of-analysis-for-sodium-methyl-parabean.html
https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methylparaben-Sodium
https://www.pharmaguideline.com/2008/07/method-of-analysis-for-sodium-methyl-parabean.html
https://www.pharmaguideline.com/2008/07/method-of-analysis-for-sodium-methyl-parabean.html
https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://www.benchchem.com/product/b1260453?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://grokipedia.com/page/Sodium_methylparaben
https://www.drugs.com/inactive/methylparaben-sodium-406.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


generally recognized as safe (GRAS) for food and drug use at concentrations not exceeding

0.1%.[1]

Toxicity Data
Type

Species Route Value References

Acute Oral

Toxicity (LD₅₀)
Rat Oral > 2000 mg/kg [15]

Acute Dermal

Toxicity (LD₅₀)
Rat Dermal > 2000 mg/kg [1]

Acute Dermal

Toxicity (LD₅₀)
Mouse Dermal 1200 mg/kg [15]

Carcinogenicity Rat, Mouse Oral
No evidence of

carcinogenicity
[1]

Skin Irritation - Topical
May cause

irritation
[15]

Eye Irritation - -
Causes serious

eye irritation
[3]

The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that parabens, including

methylparaben sodium, are safe for use in cosmetics at concentrations up to a total of 0.8%

when multiple parabens are used.[1][3] While concerns have been raised about potential

endocrine-disrupting effects, regulatory bodies have generally found them safe at current

usage levels, noting that their estrogenic activity is significantly weaker than that of

endogenous estradiol.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://grokipedia.com/page/Sodium_methylparaben
http://www.acme-hardesty.com/wp-content/uploads/2014/03/Sodium-Methyl-Paraben-MSDS.pdf
https://grokipedia.com/page/Sodium_methylparaben
http://www.acme-hardesty.com/wp-content/uploads/2014/03/Sodium-Methyl-Paraben-MSDS.pdf
https://grokipedia.com/page/Sodium_methylparaben
http://www.acme-hardesty.com/wp-content/uploads/2014/03/Sodium-Methyl-Paraben-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methylparaben-Sodium
https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://grokipedia.com/page/Sodium_methylparaben
https://pubchem.ncbi.nlm.nih.gov/compound/Methylparaben-Sodium
https://grokipedia.com/page/Sodium_methylparaben
https://www.benchchem.com/product/b1260453?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. grokipedia.com [grokipedia.com]

2. Sodium methylparaben | 5026-62-0 [chemicalbook.com]

3. Methylparaben Sodium | C8H7O3Na | CID 23663626 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Sodium methylparaben - Wikipedia [en.wikipedia.org]

5. sodium methyl paraben, 5026-62-0 [thegoodscentscompany.com]

6. pharmaffiliates.com [pharmaffiliates.com]

7. Methyl paraben sodium | 5026-62-0 | FM01505 | Biosynth [biosynth.com]

8. Methyl paraben sodium - USP | CymitQuimica [cymitquimica.com]

9. asianpubs.org [asianpubs.org]

10. Validated Stability-indicating Reverse-phase Ultra-performance Liquid Chromatography
Method for Simultaneous Determination of Sodium Methylparaben, Sodium Propylparaben
and Ketorolac Tromethamine in Topical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

11. sid.ir [sid.ir]

12. researchgate.net [researchgate.net]

13. Method of Analysis for Sodium Methyl Parabean | Pharmaguideline
[pharmaguideline.com]

14. Methylparaben Sodium: What is it and where is it used? [drugs.com]

15. acme-hardesty.com [acme-hardesty.com]

To cite this document: BenchChem. [A Technical Guide to Methylparaben Sodium:
Properties, Analysis, and Safety]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260453#methylparaben-sodium-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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